Cas no 854695-95-7 (6-methyloxane-2-carboxylic acid)
854695-95-7 structure
Product Name:6-methyloxane-2-carboxylic acid
CAS No:854695-95-7
MF:C7H12O3
MW:144.168382644653
MDL:MFCD19230737
CID:4657397
PubChem ID:55303085
Update Time:2024-03-01
6-methyloxane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-methyloxane-2-carboxylic acid
-
- MDL： MFCD19230737
- Inchi： 1S/C7H12O3/c1-5-3-2-4-6(10-5)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)
- InChI Key： WFCIGPLIXGCKJT-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)OC(C)CCC1
Computed Properties
- Exact Mass: 144.078644241g/mol
- Monoisotopic Mass: 144.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 46.5Ų
6-methyloxane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-261503-0.05g |
6-methyloxane-2-carboxylic acid |
854695-95-7 | 95% | 0.05g |
$321.0 | 2024-06-18 | |
| Enamine | EN300-261503-0.1g |
6-methyloxane-2-carboxylic acid |
854695-95-7 | 95% | 0.1g |
$478.0 | 2024-06-18 | |
| Enamine | EN300-261503-0.25g |
6-methyloxane-2-carboxylic acid |
854695-95-7 | 95% | 0.25g |
$681.0 | 2024-06-18 | |
| Enamine | EN300-261503-0.5g |
6-methyloxane-2-carboxylic acid |
854695-95-7 | 95% | 0.5g |
$1074.0 | 2024-06-18 | |
| Enamine | EN300-261503-1.0g |
6-methyloxane-2-carboxylic acid |
854695-95-7 | 95% | 1.0g |
$1378.0 | 2024-06-18 | |
| Enamine | EN300-261503-2.5g |
6-methyloxane-2-carboxylic acid |
854695-95-7 | 95% | 2.5g |
$2894.0 | 2024-06-18 | |
| Enamine | EN300-261503-5.0g |
6-methyloxane-2-carboxylic acid |
854695-95-7 | 95% | 5.0g |
$5717.0 | 2024-06-18 | |
| Enamine | EN300-261503-10.0g |
6-methyloxane-2-carboxylic acid |
854695-95-7 | 95% | 10.0g |
$11159.0 | 2024-06-18 | |
| eNovation Chemicals LLC | D565283-500mg |
6-methyloxane-2-carboxylic acid |
854695-95-7 | 95% | 500mg |
$990 | 2024-08-03 | |
| eNovation Chemicals LLC | D565283-1g |
6-methyloxane-2-carboxylic acid |
854695-95-7 | 95% | 1g |
$1450 | 2024-08-03 |
6-methyloxane-2-carboxylic acid Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
854695-95-7 (6-methyloxane-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
